Cas no 232275-50-2 (Methyl 2,6-dichloro-4-nitrobenzoate)

• Product Name: Methyl 2,6-dichloro-4-nitrobenzoate
• CAS No: 232275-50-2
• MF: C₈H₅Cl₂NO₄
• MW: 250.035600423813
• CID: 1084524
• PubChem ID: 22571909
• Update Time: 2025-04-20

Methyl 2,6-dichloro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dichloro-4-nitrobenzoate
• 2,6-Dichlor-4-nitrobenzoesaeure
• 2,6-Dichlor-4-nitro-benzoesaeure
• 2,6-Dichlor-4-nitro-benzoesaeure-methylester
• 2,6-dichloro-4-nitro-benzoic acid
• 2,6-dichloro-4-nitro-benzoic acid methyl ester
• 2.6-Dichlor-4-nitro-benzoesaeure
• KC000124
• PubChem22597
• SureCN5787593
• DB-116496
• SCHEMBL5787676
• IHHIKOHTZXBYOI-UHFFFAOYSA-N
• 232275-50-2

• Inchi： 1S/C8H5Cl2NO4/c1-15-8(12)7-5(9)2-4(11(13)14)3-6(7)10/h2-3H,1H3
• InChI Key： IHHIKOHTZXBYOI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)OC)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.9595630g/mol
• Monoisotopic Mass: 248.9595630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų